N~1~-1-adamantyl-N~2~,N~2~-dibenzylglycinamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~1~-1-adamantyl-N~2~,N~2~-dibenzylglycinamide hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.
Scientific Research Applications
N~1~-1-adamantyl-N~2~,N~2~-dibenzylglycinamide hydrochloride has potential applications in various scientific research fields. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its antiviral properties and has shown potential in inhibiting the replication of viruses such as HIV and hepatitis C virus.
Mechanism of Action
The mechanism of action of N~1~-1-adamantyl-N~2~,N~2~-dibenzylglycinamide hydrochloride is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes and proteins that are involved in cell growth and replication. It has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N~1~-1-adamantyl-N~2~,N~2~-dibenzylglycinamide hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. This compound has also been shown to inhibit the replication of viruses such as HIV and hepatitis C virus. In addition, it has been shown to have anti-inflammatory and analgesic properties.
Advantages and Limitations for Lab Experiments
N~1~-1-adamantyl-N~2~,N~2~-dibenzylglycinamide hydrochloride has several advantages and limitations for laboratory experiments. One of the advantages is its potential anticancer and antiviral properties, which make it a promising compound for further research in these fields. However, one of the limitations is its low solubility in water, which makes it difficult to use in certain laboratory experiments.
Future Directions
There are several future directions for research on N~1~-1-adamantyl-N~2~,N~2~-dibenzylglycinamide hydrochloride. One direction is to further investigate its mechanism of action and identify the specific enzymes and proteins that are inhibited by this compound. Another direction is to explore its potential applications in other fields such as immunology and neurology. Furthermore, research can be conducted to improve the solubility of this compound in water to make it more feasible for use in laboratory experiments.
Conclusion:
N~1~-1-adamantyl-N~2~,N~2~-dibenzylglycinamide hydrochloride is a chemical compound that has potential applications in various scientific research fields. It has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. Further research is needed to fully understand the potential of this compound and its applications in different fields.
Synthesis Methods
N~1~-1-adamantyl-N~2~,N~2~-dibenzylglycinamide hydrochloride can be synthesized using various methods. One of the most commonly used methods involves the reaction of N-benzylglycine with adamantyl bromide in the presence of a base such as potassium carbonate. The resulting product is then reacted with benzyl bromide in the presence of a base to obtain N~1~-1-adamantyl-N~2~,N~2~-dibenzylglycinamide. This compound can be further converted to its hydrochloride salt by reacting it with hydrochloric acid.
properties
IUPAC Name |
N-(1-adamantyl)-2-(dibenzylamino)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32N2O.ClH/c29-25(27-26-14-22-11-23(15-26)13-24(12-22)16-26)19-28(17-20-7-3-1-4-8-20)18-21-9-5-2-6-10-21;/h1-10,22-24H,11-19H2,(H,27,29);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHYRSLYEHDAZMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)CN(CC4=CC=CC=C4)CC5=CC=CC=C5.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H33ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-adamantyl)-2-(dibenzylamino)acetamide;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.